2-{[(3-methyl-1-oxo-3,4-dihydro-1H-isochromen-3-yl)carbonyl]amino}benzoic acid

• IUPAC Name: 2-[(3-methyl-1-oxo-4H-isochromene-3-carbonyl)amino]benzoic acid
• InChI: InChI=1S/C18H15NO5/c1-18(10-11-6-2-3-7-12(11)16(22)24-18)17(23)19-14-9-5-4-8-13(14)15(20)21/h2-9H,10H2,1H3,(H,19,23)(H,20,21)
• InChI Key: BJBBTJYRNGZMGF-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=CC=CC=C2C(=O)O1)C(=O)NC3=CC=CC=C3C(=O)O
• Molecular Formula: C18H15NO5
• Molecular Weight: 325.3 g/mol
• CAS No.: 864935-68-2

Description

“2-{[(3-methyl-1-oxo-3,4-dihydro-1H-isochromen-3-yl)carbonyl]amino}benzoic acid” is a chemical compound with the molecular formula C18H15NO5. The average mass of this compound is 325.315 Da and the monoisotopic mass is 325.095032 Da.

Physical and Chemical Properties Analysis

This compound has a density of 1.4±0.1 g/cm3. Other physical and chemical properties such as boiling point, vapor pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, number of H bond acceptors and donors, number of freely rotating bonds, rule of 5 violations, ACD/LogP, ACD/LogD, ACD/BCF, ACD/KOC, polar surface area, polarizability, surface tension, and molar volume can also be determined.

Scientific Research Applications

Synthesis and Chemical Properties

Research has been conducted on the synthesis and properties of compounds related to "2-{[(3-methyl-1-oxo-3,4-dihydro-1H-isochromen-3-yl)carbonyl]amino}benzoic acid". Studies include the development of methodologies for synthesizing isocoumarin derivatives, which are closely related to the chemical structure . These studies offer insights into the reactivity and potential applications of these compounds in materials science and medicinal chemistry (Taylor et al., 1996); (Kucherenko et al., 2008).

Applications in Bioorganic Chemistry

Studies have shown the creation of new amino acid derivatives using compounds similar to "this compound". These derivatives have potential applications in drug development and the study of biological systems (Riabchenko et al., 2020).

Structural Studies

Research on compounds with a similar structure to "this compound" has contributed to understanding the conformation of aromatic amides and their activity. Such studies are crucial for the development of new therapeutic agents with optimized efficacy and safety profiles (Kagechika et al., 1989).

Enzyme Inhibition and Biological Activity

Research also includes the development of enzyme inhibitors based on the structure of "this compound". Such compounds have shown potential as inhibitors of specific biological targets, indicating their utility in therapeutic interventions (Combrink et al., 1998).

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This could lead to a better understanding of the compound and its potential applications.